Cas no 1226431-36-2 (1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1226431-36-2
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 6411293
• PubChem ID: 30563807
• Update Time: 2025-10-31

1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-[(3-fluorophenyl)methyl]-4-(4-methylphenyl)pyrazine-2,3-dione
• 1226431-36-2
• AKOS024662009
• 1-(3-fluorobenzyl)-4-(p-tolyl)pyrazine-2,3(1H,4H)-dione
• F2580-0322

• Inchi： 1S/C18H15FN2O2/c1-13-5-7-16(8-6-13)21-10-9-20(17(22)18(21)23)12-14-3-2-4-15(19)11-14/h2-11H,12H2,1H3
• InChI Key： AKKRLNBWTNPIJG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CN(C2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 310.11175589g/mol
• Monoisotopic Mass: 310.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No: 1226431-36-2)

1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1226431-36-2, belongs to the tetrahydropyrazine class of heterocyclic structures, which are widely recognized for their potential biological activities. The presence of both fluorine and methyl substituents in its molecular framework enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione features a central tetrahydropyrazine ring fused with carbonyl groups at the 2 and 3 positions. The 3-fluorophenyl and 4-methylphenyl side chains contribute to its unique electronic and steric properties, which are critical for modulating biological interactions. Such structural features have been extensively studied in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on tetrahydropyrazine derivatives due to their demonstrated efficacy in various pharmacological applications. The fluorine atom in the 3-fluorophenyl moiety is particularly noteworthy, as it can influence metabolic stability and binding affinity to biological targets. Similarly, the 4-methylphenyl group introduces steric hindrance that can optimize receptor binding. These characteristics make this compound an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacokinetic profiles.

Current research in the field of heterocyclic chemistry highlights the importance of functionalized tetrahydropyrazines in addressing unmet medical needs. Studies have shown that derivatives of this class exhibit potential activity against a range of diseases, including neurological disorders and inflammatory conditions. The specific substitution pattern in 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione positions it as a valuable asset in the quest for novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic systems present in this molecule.

From a computational chemistry perspective, the molecular properties of 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione have been thoroughly analyzed using quantum mechanical models. These studies provide insights into its electronic structure, dipole moment, and hydrogen bonding capabilities, which are essential for understanding its interaction with biological targets. Such computational data aids in rationalizing experimental observations and guiding further structural optimization.

The pharmacological potential of this compound has been explored through both in vitro and in vivo studies. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. The fluorinated aromatic ring has been shown to enhance binding affinity to specific protein targets, while the tetrahydropyrazine core contributes to favorable pharmacokinetic properties. These findings underscore the importance of carefully designed molecular scaffolds in drug development.

One of the most compelling aspects of 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is its versatility as a starting point for derivative synthesis. By modifying substituent groups or exploring different fused ring systems, researchers can generate libraries of compounds with tailored biological activities. This flexibility is crucial for identifying lead candidates that meet stringent pharmaceutical criteria.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability and oral bioavailability. In the case of 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, the fluorine atom at the 3-position of the phenyl ring is likely responsible for many of these beneficial effects. This underscores the strategic use of fluorinated moieties in medicinal chemistry.

As research continues to evolve，the applications of tetrahydropyrazine derivatives like 1-(3-fluorophenyl)methyl-4-(4-methylphenyl)-1，2，3，4-tetrahydropyrazine-2，3-dione are expected to expand into new therapeutic areas。 The combination of structural complexity and well-defined biological activity makes this class of compounds particularly appealing for innovation-driven drug development programs。